Specioside
Specioside
Brand Name:
Vulcanchem
CAS No.:
72514-90-0
VCID:
VC0140206
InChI:
InChI=1S/C24H28O12/c25-9-14-17(29)18(30)19(31)23(33-14)35-22-16-13(7-8-32-22)20(21-24(16,10-26)36-21)34-15(28)6-3-11-1-4-12(27)5-2-11/h1-8,13-14,16-23,25-27,29-31H,9-10H2/b6-3+/t13-,14-,16-,17-,18+,19-,20+,21+,22+,23+,24-/m1/s1
SMILES:
C1=COC(C2C1C(C3C2(O3)CO)OC(=O)C=CC4=CC=C(C=C4)O)OC5C(C(C(C(O5)CO)O)O)O
Molecular Formula:
C24H28O12
Molecular Weight:
508.5 g/mol
Specioside
CAS No.: 72514-90-0
Reference Standards
VCID: VC0140206
Molecular Formula: C24H28O12
Molecular Weight: 508.5 g/mol
| CAS No. | 72514-90-0 |
|---|---|
| Product Name | Specioside |
| Molecular Formula | C24H28O12 |
| Molecular Weight | 508.5 g/mol |
| IUPAC Name | [(1S,2S,4S,5S,6R,10S)-2-(hydroxymethyl)-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-5-yl] (E)-3-(4-hydroxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C24H28O12/c25-9-14-17(29)18(30)19(31)23(33-14)35-22-16-13(7-8-32-22)20(21-24(16,10-26)36-21)34-15(28)6-3-11-1-4-12(27)5-2-11/h1-8,13-14,16-23,25-27,29-31H,9-10H2/b6-3+/t13-,14-,16-,17-,18+,19-,20+,21+,22+,23+,24-/m1/s1 |
| Standard InChIKey | SKNVKBJSSSJNCI-UIBFFPKISA-N |
| Isomeric SMILES | C1=CO[C@H]([C@H]2[C@@H]1[C@@H]([C@H]3[C@@]2(O3)CO)OC(=O)/C=C/C4=CC=C(C=C4)O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O |
| SMILES | C1=COC(C2C1C(C3C2(O3)CO)OC(=O)C=CC4=CC=C(C=C4)O)OC5C(C(C(C(O5)CO)O)O)O |
| Canonical SMILES | C1=COC(C2C1C(C3C2(O3)CO)OC(=O)C=CC4=CC=C(C=C4)O)OC5C(C(C(C(O5)CO)O)O)O |
| Appearance | Powder |
| Synonyms | 6-O-coumaroylcatalpol specioside |
| PubChem Compound | 11948661 |
| Last Modified | Nov 11 2021 |
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